Cas no 16452-32-7 (4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI))

4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI) structure
16452-32-7 structure
Product Name:4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI)
CAS No:16452-32-7
MF:C12H22O
MW:182.302484035492
CID:198234
Update Time:2025-04-19

4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI)
    • (4alpha,4aalpha,8aalpha)-octahydro-4,8a-dimethyl-4a(2H)-naphthol
    • Einecs 240-503-4
    • Inchi: 1S/C12H22O/c1-10-6-5-8-11(2)7-3-4-9-12(10,11)13/h10,13H,3-9H2,1-2H3/t10-,11-,12-/m0/s1
    • InChI Key: JLPUXFOGCDVKGO-SRVKXCTJSA-N
    • SMILES: C1[C@@]2(C)[C@](O)(CCCC2)[C@@H](C)CC1

Computed Properties

  • Exact Mass: 182.16716
  • Monoisotopic Mass: 182.167065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.985
  • Boiling Point: 252.4°Cat760mmHg
  • Flash Point: 104.2°C
  • Refractive Index: 1.506
  • PSA: 20.23
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